Cas no 59777-96-7 (Benzenemethanaminium,2-iodo-N,N,N-trimethyl-)

Benzenemethanaminium,2-iodo-N,N,N-trimethyl- structure
59777-96-7 structure
Product Name:Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
CAS No:59777-96-7
MF:C10H15IN
MW:276.137274980545
CID:370644
PubChem ID:6453851
Update Time:2025-04-19

Benzenemethanaminium,2-iodo-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
    • benzyl-(iodomethyl)-dimethylazanium
    • iodobenzyltrimethylammonium
    • (2-Iodophenyl)-N,N,N-trimethylmethanaminium
    • UM-360
    • DTXSID00975188
    • Iodobenzyltrimethylammonium iodide
    • 2-Iodobenzyl-N,N,N-trimethylammonium chloride
    • (2-iodophenyl)methyl-trimethylazanium
    • Benzenemethanaminium, 2-iodo-N,N,N-trimethyl-
    • 59777-96-7
    • Inchi: 1S/C10H15IN/c1-12(2,3)8-9-6-4-5-7-10(9)11/h4-7H,8H2,1-3H3/q+1
    • InChI Key: BWGBWIGMDOMQQR-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C[N+](C)(C)C

Computed Properties

  • Exact Mass: 276.02455
  • Monoisotopic Mass: 276.02492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd